Cas no 1368326-74-2 (3-Hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-Hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1368326-74-2
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD22063239
• CID: 5603384
• PubChem ID: 82405481
• Update Time: 2023-09-01

3-Hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1368326-74-2
• 3-hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid
• EN300-1858668
• 3-Hydroxy-3-(4-methyl-1,3-thiazol-5-yl)propanoic acid

• MDL： MFCD22063239
• Inchi： 1S/C7H9NO3S/c1-4-7(12-3-8-4)5(9)2-6(10)11/h3,5,9H,2H2,1H3,(H,10,11)
• InChI Key： WPHDYGKLQKMDBJ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles